Titanium

• IUPAC Name: titanium
• InChI: InChI=1S/Ti
• InChI Key: RTAQQCXQSZGOHL-UHFFFAOYSA-N
• Canonical SMILES: [Ti]
• Molecular Formula: Ti
• DSSTOX Substance ID: DTXSID3047764
• Molecular Weight: 47.867 g/mol
• Physical Description: Titanium powder, dry is a gray lustrous powder. It can be easily ignited and burns with an intense flame. The very finely powdered material may be ignited by sparks., Titanium powder, wetted with not less than 25% water appears as a gray lustrous sludge. Easily ignited when dry. Very finely powdered material may be ignited by sparks., Titanium sponge granules appears as a white-colored solid. Insoluble in water and denser than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion. May ignite and burn with an intense flame if exposed to high temperatures or flame., NKRA; Other Solid; Pellets or Large Crystals, Dark gray lustrous metal; [Merck Index]
• Boiling Point: 3287 °C
• Solubility: INSOL IN WATER; SOL IN DILUTE ACIDS
• Density: 4.506 @ 20 °C
• Vapor Pressure: 1.0X10-79 atm @ 25 °C
• Impurities: IMPURITIES POTENTIALLY PRESENT IN TITANIUM SPONGE ASTM-B299, 69 AND ELECTROLYTIC ARE: NITROGEN, CARBON, SODIUM, MAGNESIUM, CHLORINE, IRON, SILICON, HYDROGEN, OXYGEN AND OTHERS
• Color/Form: Dark gray lustrous metal, hexagonal below 882.5 °C, cubic above
• CAS RN: 7440-32-6, 14902-91-1, 14067-04-0
• Melting Point: 1668 °C

Description

Titanium is a metallic element that is known for its high strength, low density, and excellent corrosion resistance. It is widely used in various industries such as aerospace, automotive, medical, and sports equipment. The synthesis method of titanium is crucial to its properties and applications.

Scientific Research Applications

Photocatalysis and Environmental Applications

Titanium dioxide (TiO2) nanomaterials have been widely researched for their applications in sustainable energy generation and environmental pollutant removal. Despite their efficiency in utilizing ultraviolet light, TiO2's effectiveness is limited by its wide bandgap, hindering its application in visible light photocatalysis and photoelectrochemical devices. Recent research efforts have focused on enhancing TiO2's optical and electrical properties to improve its photocatalytic activity. This includes introducing defects and foreign species into the TiO2 lattice, controlling morphology and crystal facets, and developing mesocrystal structures (Kang et al., 2019).

Biomedical Applications

Titanium and its alloys are prominent in biomedical implants due to their low density, excellent corrosion resistance, and good biocompatibility. Research has shown that titanium-based materials processed by High Pressure Torsion (HPT) exhibit improved mechanical and wear properties, crucial for medical applications (Mohammed, 2015). Additionally, nanostructured titanium oxide influences stem cell response and osteodifferentiation, demonstrating its potential in regenerative medicine (Malec et al., 2016).

Material Science and Engineering

Titanium's mechanical, tribological, and antibacterial properties have made it a key material in biomedical implants. Advanced manufacturing technologies, like additive manufacturing and electron beam melting, are explored to enhance the properties of titanium alloys (Sarraf et al., 2021). In Ukraine, research focuses on developing new titanium alloys and cost-efficient technologies for improved service properties and broader application (Paton et al., 2006).

Energy and Environmental Sensing

Research in nanosize titanium oxide covers non-conventional areas like catalysis, photocatalysis, functional nanocoatings, and structural surface coatings. This includes applications in nanoporous titania ceramic membranes and other functional applications (Warrier et al., 2003). Titanium dioxide's (TiO2) role in solar and hydrogen energy, specifically in photovoltaics, water splitting, and hydrogen storage, is also a significant research area (Al-Ahmed et al., 2012).

Synthesis routes and methods I

Procedure details

A mixture of purified water (2.7 g) and isopropyl alcohol (50 g) was dropped to a mixture of titanium tetraisopropoxide (28.4 g), isopropyl alcohol (50 g) and 2-(butylamino)ethanol (11.8 g). After completion of dropping, the mixture was agitated for 2 hours, subjected to hydrolytic condensation and heated to reflux for 2 hours. PGMEA (100 g) was added thereto and was concentrated under reduced pressure to obtain a PGMEA solution of a titanium-containing condensate (B-I) (130 g). The solid content concentration of the titanium-containing condensate was 13.5%.

Synthesis routes and methods II

Procedure details

2-propanol (IPA) solution (500 g) of deionized water (27 g) was agitated with IPA solution (500 g) of a titanium tetraisopropoxide (284 g) and dropped at room temperature for 2 hours. 2,4-dimethyl-2,4-octanediol (180 g) was added to a solution obtained and agitated at room temperature for 30 minutes. After the solution was concentrated under reduced pressure at 30° C., it was heated to 60° C. and heating was continued under reduced pressure to generate no distillate. Then, PGMEA (1,200 g) was added thereto and heated under reduced pressure at 40° C. until no BOH was distilled to obtain a PGMEA solution of a titanium-containing compound [B-I] (1,000 g) (compound concentration: 25%). The molecular weight (Mw) of the compound measured in terms of polystyrene was 1,200.

Synthesis routes and methods III

Procedure details

1-butanol (BOH) solution (500 g) of deionized water (27 g) was agitated with BOH solution (500 g) of a titanium tetrabutoxide (340 g) and dropped at room temperature for 2 hours. 3-methyl-1,3-hexanediol (132 g) was added to a solution obtained and agitated at room temperature for 30 minutes. After the solution was concentrated under reduced pressure at 40° C., it was heated to 60° C. and heating was continued under reduced pressure to generate no distillate. Then, PGMEA (1,200 g) was added thereto and heated under reduced pressure at 50° C. until no BOH was distilled to obtain a PGMEA solution of a titanium-containing compound [B-III] (1,000 g) (compound concentration: 22%). The molecular weight (Mw) of the compound measured in terms of polystyrene was 1,250.

Synthesis routes and methods IV

Procedure details

1-butanol (BOH) solution (500 g) of deionized water (27 g) was agitated with BOH solution (500 g) of a titanium tetrabutoxide (340 g) and dropped at room temperature for 2 hours. 3-methyl-1,3-hexanediol (132 g) was added to a solution obtained and agitated at room temperature for 30 minutes. After the solution was concentrated under reduced pressure at 40° C., it was heated to 60° C. and heating was continued under reduced pressure to generate no distillate. Then, propylene glycol methyl ether acetate (PGMEA) (1,200 g) was added thereto and heated under reduced pressure at 50° C. until no BOH was distilled to obtain a PGMEA solution of a titanium-containing compound [A-III] (1,000 g) (compound concentration: 22%). The molecular weight (Mw) of the compound measured in terms of polystyrene was 1,250.

Synthesis routes and methods V

Procedure details

IPA solution (500 g) of deionized water (27 g) was agitated with IPA solution (500 g) of a titanium tetraisopropoxide (284 g) and dropped at room temperature for 2 hours. 2-methyl-2,4-pentanediol (120 g) was added to a solution obtained and agitated at room temperature for 30 minutes. After the solution was concentrated under reduced pressure at 30° C., it was heated to 60° C. and heating was continued under reduced pressure to generate no distillate. Then, PGMEA (1,200 g) was added thereto and heated under reduced pressure at 40° C. until no BOH was distilled to obtain a PGMEA solution of a titanium-containing compound [B-II] (1,000 g) (compound concentration: 20%). The molecular weight (Mw) of the compound measured in terms of polystyrene was 1,100.